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Compound of Interest

Dichloro(chloromethyl)methylsilan
Compound Name:
e

Cat. No.: B075390

Essential Safety and Handling Guide for
Dichloro(chloromethyl)methylsilane

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of Dichloro(chloromethyl)methylsilane (CAS No. 1558-33-4). It is intended for
laboratory professionals to ensure safe operational procedures and mitigate risks.

Dichloro(chloromethyl)methylsilane is a flammable and corrosive liquid that reacts violently
with water.[1][2] It is toxic if inhaled and causes severe skin burns and eye damage.[3]
Adherence to the following personal protective equipment (PPE) guidelines, operational
protocols, and disposal plans is critical for ensuring personnel safety and environmental
protection.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is paramount when handling
Dichloro(chloromethyl)methylsilane. The following table summarizes the required
equipment.
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PPE Category Specification Rationale

Chemical safety goggles or a )
_ ) Protects against splashes and
full-face shield.[4] Compliant
vapors that can cause severe

Eye and Face Protection with OSHA 29 CFR 1910.133
eye damage.[3] Contact lenses
or European Standard EN166.
3] should not be worn.[4]

o Prevents skin contact, which
Neoprene or nitrile rubber
] ] can cause severe burns.[3]
Hand Protection gloves.[4] Viton gloves are also ) )
Gloves must be inspected prior
recommended.[4]
to use.[5]

Required when exposure limits
NIOSH/MSHA or European

Standard EN 149 approved

Respiratory Protection respirator with a combination

may be exceeded or if irritation
is experienced, as the
] ) substance is toxic if inhaled
organic vapor/acid gas (yellow .
and may cause respiratory

cartridge) respirator.[4][6
ge) resp el irritation.[3][4]

Wear suitable protective
clothing, including a lab coat.
) [4] For larger quantities or spill Protects against skin exposure
Body Protection ] ] ;
response, fire/flame resistant and chemical burns.[3][4]
and impervious clothing is

necessary.[5]

Operational Plan: Handling and Storage

Handling:

« Ventilation: Always handle Dichloro(chloromethyl)methylsilane in a well-ventilated area or
under a chemical fume hood.[3]

« Ignition Sources: Keep away from heat, open flames, sparks, and other ignition sources.[7]
[8] Use non-sparking, explosion-proof equipment.[3][5]

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[8]
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o Water Contact: Avoid all contact with water, as it reacts violently.[1][3]

e Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[3] Do not
eat, drink, or smoke in the handling area.[9]

Storage:
o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5][9]

e Incompatible Materials: Store away from strong oxidizing agents, peroxides, alcohols,
amines, strong bases, water, metals, and strong acids.[3]

o Storage Area: Store in a flammables and corrosives area.[3]

Spill and Emergency Response

Spill Response:

Evacuation: Evacuate personnel to a safe area, keeping people away from and upwind of
the spill.[3][5]

« Ignition Sources: Remove all sources of ignition.[3][5]

o Containment: Contain the spill with dikes or absorbents to prevent migration into sewers or
streams.[4]

o Absorption: Soak up the spill with inert absorbent material (e.g., dry sand).[3] Do not use
water.

o Collection: Collect the absorbed material using non-sparking tools and place it in a suitable,
closed container for disposal.[4][5]

First Aid:

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids, and seek immediate medical attention.[3]
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o Skin Contact: Immediately wash off with plenty of water for at least 15 minutes.[3] Remove
contaminated clothing and seek immediate medical attention.[5]

 Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[3][5]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a physician or poison
control center immediately.[3][5]

Disposal Plan
Chemical Waste:
» Collection: Dispose of the chemical in a suitable, closed, and labeled container.[3][5]

o Licensed Disposal: The material should be disposed of by a licensed chemical destruction
plant or by controlled incineration with flue gas scrubbing.[5]

» Environmental Protection: Do not contaminate water, foodstuffs, feed, or seed by storage or
disposal.[5] Do not discharge into sewer systems.[3][5]

Contaminated PPE and Materials:

e Packaging: Contaminated materials, such as absorbent pads and used PPE, should be
placed in a sealed container.

» Disposal: Dispose of contaminated materials in the same manner as the chemical waste,
following all local, state, and federal regulations.

» Container Decontamination: Containers can be triple-rinsed (or equivalent) and offered for
recycling or reconditioning.[5] Alternatively, puncture the packaging to make it unusable and
dispose of it in a sanitary landfill.[5]

Workflow for Handling and Disposal of
Dichloro(chloromethyl)methylsilane
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Caption: Workflow for the safe handling and disposal of Dichloro(chloromethyl)methylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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